Cas no 1329330-90-6 (2-benzyl-4-phenylmethanesulfonylmorpholine)

• Product Name: 2-benzyl-4-phenylmethanesulfonylmorpholine
• CAS No: 1329330-90-6
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5365030
• Update Time: 2025-06-13

2-benzyl-4-phenylmethanesulfonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylmethyl)-4-[(phenylmethyl)sulfonyl]morpholine
• 2-benzyl-4-phenylmethanesulfonylmorpholine

• Inchi： 1S/C18H21NO3S/c20-23(21,15-17-9-5-2-6-10-17)19-11-12-22-18(14-19)13-16-7-3-1-4-8-16/h1-10,18H,11-15H2
• InChI Key： IWDJQGKJGFTUAZ-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC=CC=C2)(=O)=O)CCOC(CC2=CC=CC=C2)C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.0±55.0 °C(Predicted)
• pka: -6.18±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-benzyl-4-phenylmethanesulfonylmorpholine

Introduction to 2-Benzyl-4-Phenylmethanesulfonylmorpholine (CAS No. 1329330-90-6)

2-Benzyl-4-phenylmethanesulfonylmorpholine (CAS No. 1329330-90-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique morpholine scaffold and functional groups, exhibits promising pharmacological properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 2-benzyl-4-phenylmethanesulfonylmorpholine.

The chemical structure of 2-benzyl-4-phenylmethanesulfonylmorpholine is defined by its morpholine ring, which is a six-membered heterocyclic compound containing one oxygen atom. The presence of the benzyl and phenylmethanesulfonyl substituents imparts distinct chemical and biological properties to the molecule. The benzyl group, attached to the nitrogen atom of the morpholine ring, enhances the lipophilicity of the compound, while the phenylmethanesulfonyl group, attached to the carbon at position 4, confers additional reactivity and stability.

The synthesis of 2-benzyl-4-phenylmethanesulfonylmorpholine typically involves a multi-step process. One common approach is to start with 4-morpholinomethylbenzene sulfonate, which can be synthesized from 4-methylbenzene sulfonate and morpholine. The subsequent introduction of the benzyl group can be achieved through a nucleophilic substitution reaction using benzyl bromide or a similar reagent. This method ensures high yields and purity of the final product, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of biological activities, 2-benzyl-4-phenylmethanesulfonylmorpholine has been extensively studied for its potential as a therapeutic agent. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-benzyl-4-phenylmethanesulfonylmorpholine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 2-benzyl-4-phenylmethanesulfonylmorpholine has also been investigated for its analgesic properties. A preclinical study conducted in 2020 demonstrated that this compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is believed to involve modulation of nociceptive pathways in the central nervous system. These findings have sparked interest in further exploring the potential use of 2-benzyl-4-phenylmethanesulfonylmorpholine as a novel analgesic agent.

The safety profile of 2-benzyl-4-phenylmethanesulfonylmorpholine is another critical aspect that has been evaluated in recent studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In addition to its pharmacological properties, 2-benzyl-4-phenylmethanesulfonylmorpholine has also been explored for its potential applications in drug delivery systems. The unique chemical structure of this compound allows it to be incorporated into various formulations, such as nanoparticles and liposomes, which can enhance its bioavailability and target specificity. This versatility makes it an attractive candidate for developing advanced drug delivery platforms.

The ongoing research on 2-benzyl-4-phenylmethanesulfonylmorpholine continues to uncover new insights into its biological activities and potential therapeutic applications. For instance, a recent study published in Chemical Biology & Drug Design (2021) explored the use of this compound as a modulator of G protein-coupled receptors (GPCRs). The results indicated that 2-benzyl-4-phenylmethanesulfonylmorpholine can selectively modulate specific GPCRs, which could have implications for treating a wide range of diseases involving these receptors.

In conclusion, 2-Benzyl-4-Phenylmethanesulfonylmorpholine (CAS No. 1329330-90-6) is a promising compound with diverse pharmacological properties and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and analgesic effects, makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in advancing drug discovery and development efforts.